Cas no 898771-21-6 (3-(3-Chloro-4-fluorobenzoyl)thiophene)

• Product Name: 3-(3-Chloro-4-fluorobenzoyl)thiophene
• CAS No: 898771-21-6
• MF: C₁₁H₆ClFOS
• MW: 240.681144237518
• MDL: MFCD07699034
• CID: 1076909
• PubChem ID: 24723405
• Update Time: 2025-11-02

3-(3-Chloro-4-fluorobenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-4-fluorobenzoyl)thiophene
• (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanone
• 898771-21-6
• MFCD07699034
• DTXSID90641845
• (3-Chloro-4-fluorophenyl)(thiophen-3-yl)methanone
• AKOS014432371
• (3-Chloro-4-fluorophenyl)(3-thienyl)methanone

• MDL： MFCD07699034
• Inchi： 1S/C11H6ClFOS/c12-9-5-7(1-2-10(9)13)11(14)8-3-4-15-6-8/h1-6H
• InChI Key： YQGJVUFJHVNAPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=CSC=C1)=O)F

Computed Properties

• Exact Mass: 239.98100
• Monoisotopic Mass: 239.9811918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.77160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3-Chloro-4-fluorobenzoyl)thiophene

3-(3-Chloro-4-fluorobenzoyl)thiophene (CAS No. 898771-21-6): A Versatile Building Block in Organic Synthesis

The 3-(3-Chloro-4-fluorobenzoyl)thiophene (CAS No. 898771-21-6) is a highly specialized organic compound that has gained significant attention in recent years due to its unique structural features and wide-ranging applications in pharmaceutical research, material science, and specialty chemicals. This thiophene derivative combines the electron-rich thiophene ring with a halogen-substituted benzoyl group, creating a molecular architecture that offers exceptional versatility in synthetic chemistry.

With the increasing demand for heterocyclic compounds in drug discovery, 3-(3-Chloro-4-fluorobenzoyl)thiophene has emerged as a valuable intermediate for developing novel therapeutic agents. Its molecular structure features a thiophene core at position 3 with a 3-chloro-4-fluorobenzoyl substituent, which contributes to its distinctive electronic properties and reactivity patterns. The presence of both chloro and fluoro substituents on the aromatic ring enhances its potential as a pharmacophore in medicinal chemistry applications.

The synthesis of 3-(3-Chloro-4-fluorobenzoyl)thiophene typically involves the Friedel-Crafts acylation of thiophene with 3-chloro-4-fluorobenzoyl chloride, a process that requires careful control of reaction conditions to achieve optimal yields. Recent advancements in green chemistry have led to improved synthetic protocols that minimize environmental impact while maintaining high efficiency. Researchers are particularly interested in developing catalyst systems that can enhance the selectivity of this transformation.

In the pharmaceutical industry, 3-(3-Chloro-4-fluorobenzoyl)thiophene serves as a crucial building block for the development of various bioactive molecules. Its structural motif appears in several drug candidates targeting kinase inhibitors, GPCR modulators, and anti-inflammatory agents. The compound's ability to participate in diverse cross-coupling reactions makes it particularly valuable for creating molecular libraries in combinatorial chemistry approaches.

Material scientists have also recognized the potential of 3-(3-Chloro-4-fluorobenzoyl)thiophene in the development of advanced organic electronic materials. The thiophene-benzoyl conjugation system contributes to interesting photophysical properties that are being explored for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics. Recent studies have demonstrated that derivatives of this compound can serve as efficient electron transport materials in optoelectronic devices.

The global market for 3-(3-Chloro-4-fluorobenzoyl)thiophene has shown steady growth, driven by increasing R&D activities in both pharmaceutical and material science sectors. Manufacturers are focusing on scaling up production while maintaining high purity standards to meet the demands of high-value applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the quality and consistency of this specialty chemical.

From a regulatory perspective, 3-(3-Chloro-4-fluorobenzoyl)thiophene is handled according to standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment should be used when working with this compound. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizing agents.

Recent patent literature reveals growing interest in 3-(3-Chloro-4-fluorobenzoyl)thiophene derivatives, particularly in applications related to precision medicine and targeted therapies. The compound's modular structure allows for systematic modifications that can fine-tune biological activity, making it a favorite among medicinal chemists working on structure-activity relationship (SAR) studies.

In academic research, 3-(3-Chloro-4-fluorobenzoyl)thiophene has become a subject of investigation for its potential in supramolecular chemistry applications. The combination of thiophene's π-electron system with the halogen-substituted benzoyl group creates interesting opportunities for designing molecular recognition systems and self-assembling materials.

The future outlook for 3-(3-Chloro-4-fluorobenzoyl)thiophene appears promising, with emerging applications in bioconjugation chemistry and theragnostic approaches. As synthetic methodologies continue to advance, we can expect to see more efficient routes to this valuable chemical intermediate and its derivatives, further expanding its utility across multiple scientific disciplines.